Cas no 61495-10-1 (6-Methoxy-7-methyl-3,4-dihydro-2H-naphthalen-1-one)

• Product Name: 6-Methoxy-7-methyl-3,4-dihydro-2H-naphthalen-1-one
• CAS No: 61495-10-1
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD00511240
• CID: 1627517
• PubChem ID: 11355963
• Update Time: 2025-05-22

6-Methoxy-7-methyl-3,4-dihydro-2H-naphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-7-methyl-3,4-dihydro-2H-naphthalen-1-one
• STL140567
• AGN-PC-007GAM
• SureCN1807630
• 6-methoxy-7-methyl-1-tetralone
• 6-methoxy-7-methyl-1,2,3,4-tetrahydro-1-naphthalenone
• 6-methoxy-7-methyl-3,4-dihydronaphthalen-1(2H)-one
• CTK5B3327
• 3,4-dihydro-6-methoxy-7-methyl-1(2H)-naphthalenone
• BBL015639
• 6-Methoxy-7-methyl-1,2.3,4-tetrahydro-1-naphthalenone
• 6-METHOXY-7-METHYL-3,4-DIHYDRO-1(2H)-NAPHTHALENONE
• 7-methyl-6-methoxy-1-tetralone
• 1(2H)-Naphthalenone, 3,4-dihydro-6-methoxy-7-methyl-
• AMOT0793
• XVCLHUXQMUORDD-UHFFFAOYSA-N
• FCH835590
• 3584AJ
• AX8290717
• SB37942
• MFCD00511240
• F12698
• AM9390
• 6-methoxy-7-methyl-1,2,3,4-tetrahydronaphthalen-1-one
• DB-263925
• AKOS005738324
• 61495-10-1
• SCHEMBL1807630
• DTXSID90463322
• CS-0061348
• CHEMBRDG-BB 6368122
• AS-68347
• 6-Methoxy-7-methyl-3,4-dihydro-2H-naphthalen-1-one

• MDL： MFCD00511240
• Inchi： 1S/C12H14O2/c1-8-6-10-9(7-12(8)14-2)4-3-5-11(10)13/h6-7H,3-5H2,1-2H3
• InChI Key： XVCLHUXQMUORDD-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC2C(CCCC=2C=1)=O

Computed Properties

• Exact Mass: 190.09900
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.4

Experimental Properties

• PSA: 26.30000
• LogP: 2.52260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 6-Methoxy-7-methyl-3,4-dihydro-2H-naphthalen-1-one

The Comprehensive Overview of 6-Methoxy-7-methyl-3,4-dihydro-2H-naphthalen-1-one (CAS No 61495-10-1)

6-Methoxy-7-methyl-3,4-dihydro-2H-naphthalen-1-one, also known by its CAS number CAS No 61495, is a complex organic compound with significant potential in various fields of research and application. This compound has garnered attention due to its unique chemical structure and promising biological activities. Recent studies have highlighted its role in drug discovery and material science, making it a focal point for researchers worldwide.

The chemical structure of 6-Methoxy-7-methyl-3,4-dihydro-2H-naphthalen-one consists of a naphthalene ring system with specific substituents that confer it unique properties. The methoxy group at position 6 and the methyl group at position 7 play crucial roles in modulating the compound's reactivity and stability. These substituents also influence its solubility and bioavailability, making it an attractive candidate for pharmacological applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the naphthalene skeleton with high precision, ensuring the correct placement of functional groups. These methods include palladium-catalyzed cross-coupling reactions and directed metallation strategies, which have significantly improved the yield and purity of the compound.

The biological activity of CAS No 61495 has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing inflammation in animal models. Additionally, it has shown selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer drug candidate.

In terms of applications, 6-Methoxy-7-methyl-3,4-dihydro-2H-naphthalen-one has found utility in material science as well. Its ability to form stable complexes with metal ions has led to its use in the development of new materials for energy storage applications, such as batteries and supercapacitors.

Furthermore, ongoing research is exploring the use of this compound in nanotechnology. Its unique electronic properties make it a candidate for designing novel nanomaterials with enhanced performance characteristics.

In conclusion, CAS No 61495, or 6-Methoxy strong>-< strong >7-methyl strong > -< strong >3 , 4-dihydro strong > -< strong >2 H-naphthalen strong > -< strong >one strong > , stands out as a versatile compound with wide-ranging applications across multiple disciplines . Its continued exploration promises to unlock new possibilities in medicine , materials science , and beyond . Researchers are actively engaged in unraveling its full potential , ensuring that this compound remains at the forefront of scientific innovation . p > article > response >